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Abstract

Sulprofos, an organothiophosphate insecticide, is recognized for its potent
acetylcholinesterase inhibitory activity. This technical guide provides an in-depth overview of
Sulprofos, focusing on its chemical and physical properties, toxicological profile, metabolic
pathways, and mechanism of action. Quantitative data are presented in structured tables for
ease of reference. Detailed experimental protocols for its analysis and acute toxicity
assessment are provided, alongside diagrammatic representations of its metabolic fate and
mode of action to facilitate a comprehensive understanding for research, scientific, and drug
development applications.

Chemical and Physical Properties

Sulprofos is a synthetic organothiophosphate compound.[1] It is characterized as a tan-
colored liquid with a distinct sulfide-like odor.[1][2] A comprehensive summary of its chemical
and physical properties is provided in Table 1.

Table 1: Chemical and Physical Properties of Sulprofos
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Property Value Reference
CAS Number 35400-43-2 [31[4]1[5]
Molecular Formula C12H1902PSs [1103114]
Molecular Weight 322.45 g/mol [11[3114]
O-ethyl O-[4-
IUPAC Name (methylsulfanyl)phenyl] S- [3]
propyl phosphorodithioate
Bolstar, Helothion,
Synonyms [1114]
Mercaprofos
Appearance Tan-colored liquid [1112]
Odor Sulfide-like/Mercaptan-like [1][6]
Density 1.20 g/cms3 at 20 °C [4]16]
Melting Point -15°C [41[6]
Boiling Point 155-158 °C at 0.1 Torr [6]

Vapor Pressure

6.3 x 1077 mm Hg

[6]

Water Solubility

0.31 mg/L

[4][6]

Log Kow (Octanol-Water

Partition Coefficient)

5.48

[6]

8.6 x 10~7 atm-cu m/mol at 25
Henry's Law Constant ) [6]
°C (Estimated)

Toxicology

The toxicity of Sulprofos is primarily attributed to its inhibition of acetylcholinesterase.[1][3] It is
classified as a highly hazardous pesticide.[3] Acute toxicity data, specifically LD50 values from
studies on rats, are summarized in Table 2.

Table 2: Acute Toxicity of Sulprofos in Rats
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Route of
. . Sex LD50 (mg/kg) Reference

Administration
Oral Male 304 [6]
Oral Female 176 [6]
Percutaneous

Male 5,491 [6]
(Dermal)
Percutaneous

Female 1,064 [6]
(Dermal)

Mechanism of Action: Acetylcholinesterase
Inhibition

Sulprofos exerts its toxic effects by inhibiting the enzyme acetylcholinesterase (AChE).[1][3]
AChE is crucial for the breakdown of the neurotransmitter acetylcholine in the synaptic cleft. By
inhibiting AChE, Sulprofos leads to an accumulation of acetylcholine, resulting in continuous
nerve stimulation, which can lead to paralysis and death in insects.[7] The organophosphate

group of Sulprofos phosphorylates the serine hydroxyl group in the active site of AChE,
forming a stable, inactive complex.
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Mechanism of Acetylcholinesterase Inhibition by Sulprofos.

Metabolic Pathways

The metabolism of Sulprofos in mammals primarily involves oxidation and hydrolysis. The
major metabolic routes are oxidation of the thioether group to form the sulfoxide and sulfone
derivatives, and oxidative desulfuration of the phosphorothioate group to the more potent oxon
analog.[4][8] These activated metabolites can then be detoxified by hydrolysis of the phosphate
ester bond, followed by conjugation and excretion.[1][8]
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Metabolic Pathway of Sulprofos in Mammals.

Hydrolysis
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Experimental Protocols

Analytical Method: EPA-OSW 8141B for
Organophosphorus Compounds

This method is suitable for the determination of Sulprofos in water, soil, and waste samples
using gas chromatography.[1][6]

Objective: To quantify the concentration of Sulprofos in an environmental matrix.

Principle: The sample is extracted with an organic solvent. The extract is then concentrated
and analyzed by gas chromatography (GC) with a flame photometric detector (FPD) or a
nitrogen-phosphorus detector (NPD).[1][6]

Apparatus:

Gas chromatograph with FPD or NPD

Capillary GC column

Concentrator apparatus

Standard laboratory glassware

Procedure:

e Sample Extraction:

o Aqueous Samples (Method 3510/3520/3535): Extract the water sample (e.g., 1 L) with
methylene chloride at a neutral pH using a separatory funnel, continuous liquid-liquid
extractor, or solid-phase extraction (SPE).[6]

o Solid Samples (Method 3540/3550): Extract the soil or waste sample (e.g., 10-30 g) with
an appropriate solvent using Soxhlet extraction or sonication.

o Extract Concentration: Concentrate the extract to a small volume (e.g., 1 mL) using a
Kuderna-Danish or other suitable concentrator.
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e Gas Chromatography Analysis:
o Inject a small volume (e.g., 1-2 L) of the concentrated extract into the GC.

o The GC is operated under conditions that provide good resolution and sensitivity for

Sulprofos.

o The FPD is selective for phosphorus and sulfur-containing compounds, while the NPD is
selective for nitrogen and phosphorus-containing compounds.

o Quantification: Identify and quantify Sulprofos by comparing the retention time and peak
area of the sample to that of a known standard.

Sample Collection

(Water, Soil, Waste)

Extraction
(e.g., LLE, SPE, Soxhlet)

(Extract Concentratior)

CBas Chromatography (GC) Analysis)

(with FPD or NPD)

Data Analysis

(Quantification)
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Workflow for EPA Method 8141B.
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Acute Oral Toxicity Study: OECD Test Guideline 423
(Acute Toxic Class Method)

This guideline describes a stepwise procedure for the determination of the acute oral toxicity of
a substance.

Objective: To determine the LD50 of Sulprofos and classify its acute oral toxicity.

Principle: A stepwise procedure is used where a small group of animals (typically 3) of a single
sex is dosed at a defined level. The outcome (mortality or survival) determines the dose for the
next step. This method uses a minimal number of animals.

Animals: Healthy, young adult rats of a single sex (usually females).

Procedure:

e Preparation:
o Animals are fasted overnight prior to dosing (food, but not water, is withheld).
o The test substance is prepared in a suitable vehicle (e.g., water, corn oil).

e Dosing:
o The test substance is administered in a single dose by gavage.

o The starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000
mg/kg).

e Observation:

o Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for
at least 14 days.

o Observations are made frequently on the day of dosing and at least daily thereatfter.

o Stepwise Procedure:
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o The outcome of the first step determines the next dose level. If mortality is observed, the
dose for the next group is lowered. If no mortality occurs, the dose is increased.

o The procedure continues until a stopping criterion is met (e.g., mortality is observed at a
certain dose level, or no mortality is seen at the highest dose).

o Data Analysis: The results are used to classify the substance into a toxicity category based
on the observed mortality at different dose levels.

Select Starting Dose
(e.g., 300 mg/kg)

;

Dose Group of 3 Animals

N
// Observe for 14 Days AN
e (Mortality, Clinical Signs) AN

/ \
/ \
/ \
/ \
/ \
/ \
/ \

No Mortality

Stopping Criteria Met Mortality \

Gose New Group at Higher Level Stop Test and Classify Toxicity Dose New Group at Lower LeveD
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Workflow for OECD Test Guideline 423.
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Conclusion

Sulprofos is a potent organothiophosphate insecticide with a well-defined mechanism of action
centered on the inhibition of acetylcholinesterase. Its toxicological profile and metabolic fate
have been characterized, providing a basis for risk assessment and further research. The
analytical and toxicological methods outlined in this guide offer standardized approaches for
the detection and evaluation of Sulprofos. This comprehensive overview serves as a valuable
resource for professionals in research, and drug development engaged in the study of
organophosphate compounds.

Disclaimer: This document is intended for informational purposes for a scientific audience and
does not constitute an endorsement or recommendation for the use of Sulprofos. All handling
of this chemical should be performed by trained professionals in accordance with established
safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166734#sulprofos-cas-number-35400-43-2-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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